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Compound of Interest

Compound Name: Spiro-MeOTAD

Cat. No.: B030088

Technical Support Center: Spiro-MeOTAD Film
Stability

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) regarding the role of tert-butylpyridine (tBP) evaporation on the degradation
of 2,2',7,7'-tetrakis(N,N-di-p-methoxyphenylamine)-9,9'-spirobifluorene (Spiro-MeOTAD) films,
a common hole transport layer (HTL) in perovskite solar cells (PSCs).

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: My perovskite solar cell performance is rapidly degrading, especially under thermal stress.
Could tBP in the Spiro-MeOTAD layer be the cause?

Al: Yes, the volatility of tBP is a significant factor in the thermal degradation of Spiro-MeOTAD
films and overall device instability. tBP acts as a plasticizer, lowering the glass transition
temperature (Tg) of the Spiro-MeOTAD film.[1] Its eventual evaporation can lead to several
detrimental effects:

e Morphological Degradation: The loss of tBP can cause the Spiro-MeOTAD film to crystallize,
leading to the formation of voids and pinholes.[2][3] This disrupts the uniformity of the HTL,
impairing hole extraction and transport.
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» De-doping: tBP can react with oxidized Spiro-MeOTAD (Spiro-OMeTAD

++

), causing a de-doping effect that reduces the electrical conductivity of the HTL.

o Additive Aggregation: tBP helps to dissolve lithium bis(trifluoromethanesulfonyl)imide
(LITFSI), a common p-dopant. As tBP evaporates, LITFSI can aggregate, creating localized
areas of poor conductivity and acting as moisture absorption sites.[4]

Troubleshooting Steps:

o Thermal Annealing (Degassing): Before depositing the top metal electrode, consider a pre-
heating step to purposefully evaporate a significant portion of the residual tBP from the
Spiro-MeOTAD film. This can increase the film's morphological stability at the cost of a
potential slight initial decrease in performance.[5]

o Optimize tBP Concentration: While tBP is crucial for LiTFSI dissolution and achieving good
film morphology during processing, using the minimum effective concentration can mitigate
long-term degradation issues.

» Alternative Additives: Explore alternative additives to tBP or LITFSI-free doping strategies to
enhance the thermal stability of the Spiro-MeOTAD layer.

Q2: I'm observing the formation of pinholes and voids in my Spiro-MeOTAD film after thermal
stress. How can | prevent this?

A2: The formation of pinholes and voids is a common issue linked to tBP evaporation and
subsequent film restructuring.[3][4]

Troubleshooting Steps:

¢ Pre-heating the Spiro-MeOTAD Film: A controlled annealing step (e.g., 85°C for a
designated period) before the deposition of the metal contact can drive out volatile tBP,
leading to a more stable film morphology under subsequent thermal stress.[5]

« Interlayer Deposition: Introducing a thin interlayer, such as Molybdenum Oxide (MoOx),
between the Spiro-MeOTAD and the gold electrode can help stabilize the interface and
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prevent detrimental interactions that accelerate degradation.[5]

o Additive Engineering: Incorporating additives that can form complexes with tBP, such as Csl,
has been shown to reduce its evaporation rate and inhibit the aggregation of Li-TFSI,
resulting in a more uniform and stable film.

Q3: My device's series resistance is increasing over time, leading to a lower fill factor. Is tBP
evaporation a contributing factor?

A3: Yes, an increase in series resistance is a direct consequence of Spiro-MeOTAD film
degradation, which is often initiated by tBP evaporation. The crystallization of the film and the
de-doping effect both contribute to a decrease in the HTL's conductivity, thereby increasing the
series resistance of the device.[5]

Troubleshooting Steps:

o Conductivity Measurements: Characterize the conductivity of your Spiro-MeOTAD films with
and without thermal stress to quantify the impact of your processing conditions. Four-point
probe measurements are suitable for this.

» Review Doping Strategy: The interaction between tBP and LiTFSI is critical. Ensure a
homogenous distribution of the dopant. The evaporation of tBP can lead to LiTFSI
aggregation, which negatively impacts conductivity.

e Implement Degassing Protocols: As mentioned previously, a pre-heating step to remove tBP
can lead to a more stable film conductivity over time.

Quantitative Data Summary

The following tables summarize the impact of tBP and thermal treatments on the performance
of perovskite solar cells.

Table 1: Effect of Additives on Perovskite Solar Cell Performance under Thermal Stress (85°C)
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Spiro-MeOTAD Initial Average PCE  Average PCE after Relative Efficiency
Formulation (%) 1032h at 85°C (%) Remaining (%)
With Li-TFSI & tBP 154 3.3 22
Preheated (reduced ~10.4 - 10.7 (after

~13.6 - 15.0 ~71 - 76 (after 720h)
tBP) 720h)
With MoOx interlayer ~15.5 ~12.0 ~77
Preheated with MoOx ~10.4 - 10.7 (after
) ~13.6 - 15.0 ~71 - 76 (after 720h)
interlayer 720h)

Data adapted from Song, W. et al. (2021).[5]

Key Experimental Protocols

1. Fabrication of Perovskite Solar Cells with Spiro-MeOTAD HTL

This protocol provides a general guideline for the fabrication of n-i-p planar perovskite solar
cells.

e Substrate Preparation:
o Pattern FTO-coated glass substrates using zinc powder and HCI.

o Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes.
o Electron Transport Layer (ETL) Deposition:

o Deposit a compact layer of SnO2 by spin-coating a colloidal precursor solution onto the
FTO substrate, followed by annealing.

o Perovskite Layer Deposition:
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[e]

Prepare a perovskite precursor solution (e.g., a triple cation formulation like
Csx(MA1-yFAy)1-xPb(l1-2Br2)3) in a mixed solvent system (e.g., DMF and DMSO).

[e]

Spin-coat the perovskite solution onto the ETL in a nitrogen-filled glovebox.

o

During spinning, dispense an anti-solvent (e.g., chlorobenzene) to induce crystallization.

[¢]

Anneal the film at a specified temperature (e.g., 100°C) to form the crystalline perovskite
phase.

Hole Transport Layer (HTL) Deposition:

o Prepare the Spiro-MeOTAD solution: Dissolve Spiro-MeOTAD powder in chlorobenzene.
Add solutions of LiTFSI in acetonitrile and 4-tert-butylpyridine (tBP). A typical formulation
involves 80 mg of Spiro-MeOTAD, 17.5 pL of Li-TFSI solution (520 mg/mL in acetonitrile),
and 28.5 pL of tBP in 1 mL of chlorobenzene.[5]

o Dynamically spin-coat the Spiro-MeOTAD solution onto the perovskite layer.[5]
o Allow the films to oxidize overnight in air with controlled humidity.[5]
(Optional) Thermal Degassing of tBP:

o Anneal the completed perovskite/Spiro-MeOTAD stack at a moderate temperature (e.g.,
85°C) for a specified duration (e.g., several hours) in an inert atmosphere before electrode
deposition.[5]

Electrode Deposition:

o Thermally evaporate a metal contact (e.g., 80 nm of gold) through a shadow mask to
define the active area of the solar cell.[5]

. Characterization of Spiro-MeOTAD Film Morphology

Scanning Electron Microscopy (SEM): To visualize the surface morphology, grain structure,
and the presence of pinholes or voids in the Spiro-MeOTAD film.
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¢ Atomic Force Microscopy (AFM): To obtain high-resolution topographical images of the film

surface and quantify surface roughness.

¢ Polarized Optical Microscopy (POM): To identify crystalline domains within the amorphous
Spiro-MeOTAD film, indicating degradation.
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Caption: Degradation pathway of Spiro-MeOTAD films initiated by tBP evaporation.
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Caption: Experimental workflow for studying tBP evaporation effects.
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Caption: Logical relationship between tBP evaporation and device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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